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Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of calcium
lactate gluconate, a widely used calcium salt in the pharmaceutical and food industries,
through the application of thermogravimetric analysis (TGA). Understanding the thermal
decomposition behavior of this compound is critical for determining its stability during
manufacturing, processing, and storage, ensuring product quality and safety.

Introduction to Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is a powerful thermal analysis technique that measures the change
in mass of a sample as a function of temperature or time in a controlled atmosphere. This
method provides valuable quantitative and qualitative information about the physical and
chemical processes that lead to mass loss or gain, such as dehydration, decomposition, and
oxidation. For pharmaceutical compounds like calcium lactate gluconate, TGA is instrumental
in characterizing thermal stability, determining the temperature limits for safe handling, and
elucidating decomposition pathways.

Thermal Decomposition of Calcium Lactate
Gluconate

Calcium lactate gluconate is a mixed salt, and its thermal decomposition is a multi-stage
process involving the degradation of both the lactate and gluconate components. While specific
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TGA data for the mixed salt is not extensively published, the decomposition pathway can be
inferred from the analysis of its individual components, calcium lactate and calcium gluconate.
The thermal degradation generally proceeds through the following stages: dehydration,
decomposition of the organic moieties, and finally, the decomposition of the resulting calcium
carbonate to calcium oxide.

Expected Thermal Decomposition Pathway

The thermal decomposition of calcium lactate gluconate is anticipated to follow a logical
sequence of events, beginning with the loss of water of hydration, followed by the breakdown
of the organic lactate and gluconate structures, leading to the formation of calcium carbonate,
and ultimately yielding calcium oxide at high temperatures.

Thermal Decomposition Pathway of Calcium Lactate Gluconate
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Caption: Logical workflow of the thermal decomposition of calcium lactate gluconate.

Quantitative Data from Thermogravimetric Analysis

The following table summarizes the expected mass loss at each stage of the thermal
decomposition of calcium lactate gluconate, based on the known behavior of its components.
The exact temperatures and mass loss percentages can vary depending on experimental
conditions such as heating rate and atmosphere.

Decompositio Temperature Expected Evolved Residual
n Stage Range (°C) Mass Loss (%) Products Product
Anhydrous
Dehydration 100 - 170 ~4% Water (H20) Calcium Lactate
Gluconate
Water (H20),
Carbon Dioxide Calcium
N (CO2), Carbon Carbonate
initial N 170 - 400 Variable Monoxide (CO), (CaCOs) and
Decomposition
and other carbonaceous
organic residue
fragments
Becarbonation > 600 20-30% Carbon Dioxide Calcium Oxide

(CO2)

(Ca0)

Note: The temperature ranges and mass loss percentages are estimates based on the thermal
decomposition of individual calcium lactate and calcium gluconate salts and may vary for the
mixed salt.

Experimental Protocols for Thermogravimetric
Analysis

A detailed experimental protocol is crucial for obtaining reproducible and accurate TGA data.
The following outlines a typical methodology for the thermogravimetric analysis of calcium
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lactate gluconate.

Instrumentation

A calibrated thermogravimetric analyzer equipped with a high-precision balance and a furnace
capable of controlled heating is required. For a more in-depth analysis of the decomposition
products, a TGA system coupled with an evolved gas analysis (EGA) technique, such as
Fourier Transform Infrared Spectroscopy (TGA-FTIR) or Mass Spectrometry (TGA-MS), is
recommended.

Sample Preparation

A small, representative sample of calcium lactate gluconate (typically 5-10 mg) is accurately
weighed into a clean, inert sample pan (e.g., alumina or platinum). A consistent sample mass
and packing should be used for all analyses to ensure comparability of results.

TGA Experimental Parameters

o Heating Rate: A linear heating rate of 10 °C/min is commonly used. Slower or faster heating
rates can be employed to study the kinetics of decomposition.

o Temperature Range: The analysis is typically performed from ambient temperature up to
1000 °C to ensure complete decomposition to the final inorganic residue.

o Atmosphere: An inert atmosphere, such as nitrogen or argon, at a constant flow rate (e.g.,
20-50 mL/min) is used to prevent oxidative side reactions.

o Data Acquisition: The mass of the sample is continuously recorded as a function of
temperature. The resulting data is typically plotted as a TGA curve (mass vs. temperature)
and its first derivative (DTG curve), which shows the rate of mass loss.
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TGA Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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